BENGHE Foundational & Exploratory

Check Availability & Pricing

A Technical Guide to the Physical Properties of
tert-Butylhydrazine Hydrochloride

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: tert-Butylhydrazine hydrochloride

Cat. No.: B142824

For Researchers, Scientists, and Drug Development Professionals

Introduction

tert-Butylhydrazine hydrochloride (t-BHH), with the CAS number 7400-27-3, is a versatile
reagent widely employed in organic synthesis. Its utility is particularly notable in the
pharmaceutical and agrochemical industries for the synthesis of a variety of heterocyclic
compounds, including pyrazole derivatives and insect growth regulators.[1][2] A thorough
understanding of its physical properties is paramount for its safe handling, application in
chemical reactions, and the development of robust synthetic protocols. This technical guide
provides a comprehensive overview of the known physical properties of tert-butylhydrazine
hydrochloride, details general experimental methodologies for their determination, and
illustrates a key synthetic pathway where it is utilized.

Core Physical Properties

tert-Butylhydrazine hydrochloride is a white to off-white crystalline solid that is hygroscopic
in nature.[3] It is known to be stable under normal storage conditions, typically in a dry, cool,
and well-ventilated place.[4]

Quantitative Physical Data

A summary of the available quantitative physical data for tert-butylhydrazine hydrochloride is
presented in Table 1. It is important to note that experimental values for several properties,
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including boiling point, density, and vapor pressure, are not readily available in the reviewed

literature.[4][5]

Property Value Source(s)
Molecular Formula CaHi12N2-HCI [61[7]
Molecular Weight 124.61 g/mol [61[7]
Melting Point 191-194 °C [81[9][10]
Boiling Point No information available [4115]

Soluble in water, DMSO,

Solubility methanol.[10] Soluble in

acetone and ethanol.[7]

and

Density No information available [5]
Vapor Pressure No information available [4115]
pKa No information available
Decomposition Temperature No information available [4]

Table 1: Physical Properties of tert-Butylhydrazine Hydrochloride

Experimental Protocols

Detailed experimental protocols for the determination of all physical properties of tert-

butylhydrazine hydrochloride are not specifically published. However, standard

methodologies for organic compounds can be applied. Below are general protocols for

determining key physical properties.

Melting Point Determination (Capillary Method)

The melting point of a solid is a key indicator of its purity. A sharp melting range typically

indicates a pure compound.

Apparatus:
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Melting point apparatus (e.g., Mel-Temp or similar)

Capillary tubes (sealed at one end)

Spatula

Mortar and pestle (optional)

Procedure:

Ensure the tert-butylhydrazine hydrochloride sample is dry and finely powdered. If
necessary, gently grind the crystals in a mortar and pestle.

e Pack a small amount of the powdered sample into the open end of a capillary tube to a
height of 2-3 mm by tapping the sealed end on a hard surface.

o Place the capillary tube into the heating block of the melting point apparatus.

o Heat the block rapidly to a temperature approximately 15-20 °C below the expected melting
point (191-194 °C).

o Decrease the heating rate to 1-2 °C per minute to allow for accurate observation.

o Record the temperature at which the first drop of liquid appears (the beginning of the melting
range).

o Record the temperature at which the entire solid has turned into a clear liquid (the end of the
melting range).

o For accuracy, repeat the determination with a fresh sample.

Solubility Determination

Understanding the solubility of a compound is crucial for reaction setup, purification, and
formulation.

Apparatus:

e Test tubes
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o Vortex mixer or stirring rod

o Graduated cylinders or pipettes
e Spatula or balance for solids
Procedure:

» To atest tube, add a pre-weighed amount of tert-butylhydrazine hydrochloride (e.g., 10
mgQ).

e Add a specific volume of the solvent to be tested (e.g., 1 mL of water, ethanol, or DMSO) to
the test tube.

 Vigorously agitate the mixture using a vortex mixer or by stirring with a rod for a set period
(e.g., 1-2 minutes) at a controlled temperature (e.g., room temperature).

» Visually observe the solution. The compound is considered soluble if no solid particles are
visible. It is considered insoluble if the solid remains undissolved. It is partially soluble if
some, but not all, of the solid dissolves.

e The process can be repeated with increasing amounts of solute to determine the
approximate solubility limit.

Application in Synthesis: Pyrazole Formation

tert-Butylhydrazine hydrochloride is a key building block in the synthesis of pyrazole
derivatives, which are important scaffolds in many pharmaceutical agents. One common
method involves the cyclocondensation reaction with a 1,3-dicarbonyl compound.
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Caption: Synthesis of pyrazoles from tert-butylhydrazine hydrochloride.

This diagram illustrates the general workflow for the synthesis of substituted pyrazoles. The
reaction proceeds via a cyclocondensation mechanism where the hydrazine nitrogen atoms of
tert-butylhydrazine react with the two carbonyl carbons of the 1,3-dicarbonyl compound,
followed by dehydration to form the stable aromatic pyrazole ring. The tert-butyl group provides
steric hindrance and influences the regioselectivity of the reaction.

Conclusion

This technical guide has summarized the key physical properties of tert-butylhydrazine
hydrochloride based on available scientific literature and safety data. While a comprehensive
set of experimental data for all physical properties is not currently available, the provided
information and general experimental protocols offer a solid foundation for researchers and
professionals working with this important synthetic reagent. Its role in the synthesis of bioactive
molecules, such as pyrazoles, underscores the importance of understanding its fundamental
chemical and physical characteristics for the advancement of drug discovery and development.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.
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